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Compound of Interest

Compound Name: TRC253

Cat. No.: B1574705 Get Quote

Absence of specific public guidelines necessitates a conservative approach to the disposal of

the investigational androgen receptor antagonist, TRC253. Researchers and laboratory

personnel must adhere to institutional and regulatory standards for hazardous waste

management. Consultation with your institution's Environmental Health and Safety (EHS)

department is mandatory before proceeding with any disposal activities.

As a novel small molecule inhibitor, detailed public information regarding the proper disposal

procedures for TRC253 is not currently available. TRC253, also known as JNJ-63576253, is an

orally bioavailable androgen receptor (AR) antagonist with potential antineoplastic activity.[1][2]

It is being investigated for its efficacy in patients with metastatic castration-resistant prostate

cancer.[3][4] Given its potent biological activity and the lack of specific environmental impact

data, TRC253 and any materials contaminated with it should be handled and disposed of as

hazardous chemical waste.

General Disposal Principles for Research-Grade
Pharmaceutical Compounds
In the absence of a specific Safety Data Sheet (SDS) for TRC253, the following general

principles for the disposal of potent, research-grade pharmaceutical compounds should be

applied. These procedures are based on standard laboratory safety practices and hazardous

waste regulations.

1. Waste Segregation and Collection:
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Solid Waste: All solid waste contaminated with TRC253, including personal protective

equipment (PPE), weighing papers, contaminated vials, and absorbent materials from spill

cleanups, should be collected in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: All liquid waste containing TRC253, such as unused experimental solutions,

must be collected in a separate, compatible, and clearly labeled hazardous waste container.

Aqueous and organic solvent waste streams should be segregated.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with TRC253
must be disposed of in a designated sharps container that is also labeled as hazardous

chemical waste.

2. Labeling: All waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name ("TRC253" and/or its chemical name: 5-[8-oxo-5-(6-piperidin-4-

yloxypyridin-3-yl)-6-sulfanylidene-5,7-diazaspiro[3.4]octan-7-yl]-3-(trifluoromethyl)pyridine-2-

carbonitrile), and the approximate concentration and quantity of the waste. The date of

accumulation should also be clearly marked.

3. Storage: Hazardous waste containers should be kept closed except when adding waste.

They must be stored in a designated, secure area, away from incompatible materials, and

within secondary containment to prevent spills.

4. Disposal Request: Once a waste container is full or is no longer being added to, a request

for pickup should be submitted to your institution's EHS department. Do not dispose of TRC253
down the drain or in the regular trash.

Standard Information in a Safety Data Sheet (SDS) -
Section 13: Disposal Considerations
While a specific SDS for TRC253 was not found, a standard SDS would typically provide the

following critical information regarding disposal. Researchers should always strive to obtain an

SDS for any chemical they are working with.
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Information Category Description

Waste Treatment Methods

Specifies appropriate methods for the disposal

of the chemical and its contaminated packaging.

This may include incineration, chemical

treatment, or landfilling at a licensed facility.

Product Disposal

Provides guidance on how to handle the unused

product for disposal. This often involves treating

it as hazardous waste.

Contaminated Packaging

Outlines the procedures for decontaminating

and disposing of the chemical's packaging. It

may recommend triple rinsing and puncturing

the container before disposal as non-hazardous

waste, or disposing of the container as

hazardous waste.

Sewage Disposal

Explicitly states whether the chemical can be

disposed of in the sewage system. For potent

compounds like TRC253, this is strongly

discouraged.

Relevant Regulations
Cites local, state, and federal regulations that

govern the disposal of the hazardous waste.

Experimental Protocols
Specific experimental protocols for the neutralization or disposal of TRC253 are not publicly

available. The development of such protocols would require a detailed understanding of its

chemical reactivity, which is not present in the available literature. Therefore, no established

experimental disposal protocols can be provided.

Disposal Workflow for Investigational Compounds
The following diagram outlines a general workflow for determining the proper disposal route for

an investigational compound like TRC253 where specific information is not readily available.
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Caption: Decision workflow for the disposal of investigational compounds.

In conclusion, while specific disposal procedures for TRC253 are not publicly documented, a

conservative approach treating it as hazardous waste is essential for maintaining laboratory

safety and environmental protection. Always prioritize consultation with your institution's EHS

department for guidance tailored to your specific circumstances and in compliance with all

applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Prudent Disposal Practices for the Investigational
Compound TRC253]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574705#trc253-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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